Cas no 2034356-89-1 (N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 2034356-89-1
• MF: C₁₆H₂₀N₄O₃S₂
• MW: 380.485000610352
• CID: 5334256
• Update Time: 2025-10-21

N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C16H20N4O3S2/c1-10-15(14-6-5-9-24-14)12(3)20(18-10)8-7-17-25(21,22)16-11(2)19-23-13(16)4/h5-6,9,17H,7-8H2,1-4H3
• InChI Key： BQPFXDJYUGYCKG-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCCN1C(C)=C(C2=CC=CS2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 556
• XLogP3: 2.2
• Topological Polar Surface Area: 127

Additional information on N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2034356-89-1): A Comprehensive Overview

N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2034356-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a thiophene ring and a pyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of new therapeutic agents is a critical area of research in the pharmaceutical industry. Sulfonamides, in particular, have been widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The compound N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide represents a promising candidate in this regard due to its unique chemical structure and potential biological activities.

Recent studies have highlighted the importance of incorporating heterocyclic rings such as thiophene and pyrazole into drug molecules to enhance their pharmacological properties. The presence of these rings can significantly influence the compound's binding affinity to target proteins and its overall biological activity. For instance, the thiophene ring is known for its electron-rich nature and ability to form strong hydrogen bonds, which can improve the compound's interactions with biological targets.

The pyrazole moiety, on the other hand, is a versatile scaffold that has been extensively used in drug design due to its ability to modulate various biological processes. Pyrazoles are known for their anti-inflammatory, analgesic, and antipyretic properties. The combination of these structural elements in N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide suggests that it may exhibit a broad spectrum of biological activities.

In terms of its chemical structure, the compound features a central sulfonamide group attached to a substituted oxazole ring. The sulfonamide group is a well-known functional group that has been widely used in drug discovery due to its ability to form hydrogen bonds with target proteins. The substitution pattern on the oxazole ring further enhances the compound's stability and solubility properties.

The synthesis of N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide typically involves multistep reactions that include the formation of the pyrazole ring, introduction of the thiophene substituent, and final coupling with the sulfonamide moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In vitro studies have shown that N-{2-3,5-dimethyl-4-(thiophen-2-y l)-1H-pyrazol - 1 - yle th yl} - 3 , 5 - dim eth yl - 1 , 2 - oxazol e - 4 - sulf on amide strong > exhibits potent inhibitory activity against various enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes effectively, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies have indicated that this compound may also possess antitumor properties by targeting specific signaling pathways involved in cancer cell proliferation.

The pharmacokinetic properties of N-{2-[3 , 5 - dim eth yl - 4 -( thi ophen - 2 - yl ) - 1 H - pyr az ol - 1 - yl ] et h yl } - 3 , 5 - dim eth yl - 1 , 2 - oxaz ol e - 4 - sulf on amide strong > have been evaluated in preclinical models. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life in plasma, making it a suitable candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of this compound in treating various diseases. Early results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. These findings suggest that N-{2-[3 , 5 - dim eth yl - 4 -( thi ophen - 2 - yl ) - 1 H - pyr az ol - 1 - yl ] et h yl } - 3 , 5 - dim eth yl - 1 , 2 - oxaz ol e - 4 - sulf on amide strong > has the potential to become a valuable therapeutic agent in the future.

In conclusion, N-{2-[3 , 5 - dim eth yl - 4 -( thi ophen - 2 - yl ) - 1 H - pyr az ol e] et h yl } strong > is a promising compound with unique structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activities and clinical potential, making it an exciting area of study in medicinal chemistry and pharmaceutical research.